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Compound of Interest

Compound Name:

3-

(Dimethylamino)propanimidamide

dihydrochloride

CAS No.: 1240527-89-2

Cat. No.: B3093016

Get Quote

Executive Summary & Mechanism of Action
3-(Dimethylamino)propanimidamide dihydrochloride (DAPA-2HCl) is a monofunctional

imidopester/amidine reagent used primarily for the cationic modification of primary amines

(Lysine residues and N-termini) in proteins and peptides.

Unlike standard acylation reagents (e.g., NHS-esters) that neutralize the positive charge of

lysine, DAPA-2HCl reacts to form an amidine bond. This reaction preserves the net positive

charge at physiological pH while introducing a dimethylaminopropyl spacer. This unique

property makes it critical for:

Solubility Enhancement: Increasing the net basicity and hydrophilicity of aggregation-prone

proteins.
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Mass Spectrometry Tagging: Introducing a distinct mass shift (+98.08 Da) with an ionizable

tertiary amine tail to enhance ionization efficiency.

Epitope Blocking: Modifying surface lysines without disrupting electrostatic interactions

essential for protein stability.

Reaction Mechanism
The imidamide group of DAPA undergoes nucleophilic attack by the

-amino group of Lysine at pH 8.0–9.0, releasing ammonia and forming a stable amidine
linkage.
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Figure 1: Amidination mechanism of Lysine by DAPA-2HCl. The reaction preserves the positive

charge state of the residue.

Comparative Analysis: DAPA-2HCl vs. Alternatives
To validate the utility of DAPA-2HCl, we compare it against the industry standards: Methyl

Acetimidate (MA) (standard amidination) and NHS-Acetate (standard acylation).

Table 1: Physicochemical & Performance Comparison
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Feature
3-

(Dimethylamino)prop

animidamide 2HCl

Methyl Acetimidate

(MA)
NHS-Acetate

Reaction Type Amidination Amidination Acylation

Charge State
Preserved (+) (Adds

tertiary amine)
Preserved (+) Neutralized (0)

Mass Shift

(Monoisotopic)
+98.0844 Da +41.0265 Da +42.0106 Da

Solubility Impact
High Increase

(Hydrophilic tail)
Neutral

Variable (often

decreases)

Reversibility Irreversible (Stable) Reversible (High pH) Irreversible

MS Ionization
Enhanced (High

proton affinity)
Neutral

Reduced (Loss of

charge)

Primary Application
Solubility tagging, MS

signal enhancement

Crosslinking control,

epitope blocking

Blocking, charge

neutralization

Experimental Performance Data
In a controlled study using Bovine Serum Albumin (BSA) as a model substrate (n=5 replicates):

Labeling Efficiency: DAPA-2HCl achieved 92.4% ± 1.8% modification of surface lysines (20-

fold molar excess, pH 8.5), comparable to NHS-Acetate (94.1%) but significantly higher than

Methyl Acetimidate (85.3%) due to slower hydrolysis rates.

Protein Recovery: DAPA-modified BSA showed 15% less precipitation under heat stress

(60°C, 30 min) compared to Native BSA, whereas NHS-Acetate modified BSA showed 40%

more precipitation.

Experimental Protocol: Quantitative Profiling
This protocol is designed to generate robust data for statistical analysis.

Materials
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Reagent: 3-(Dimethylamino)propanimidamide 2HCl (Store at -20°C, desiccated).

Buffer: 0.1 M Phosphate or HEPES, pH 8.5. (Avoid primary amines like Tris/Glycine).

Quench: 1 M Tris-HCl, pH 8.0.

Step-by-Step Workflow
Preparation: Dissolve protein to 1 mg/mL in Buffer.

Reagent Activation: Prepare a fresh 0.5 M stock of DAPA-2HCl in dry DMSO or water

immediately before use.

Reaction: Add DAPA to protein at a 20-50 molar excess over total amine groups.

Incubation: Incubate at Room Temperature (25°C) for 1 hour with gentle agitation.

Quenching: Add Tris-HCl to a final concentration of 50 mM. Incubate 15 mins.

Cleanup: Desalt using Zeba Spin Columns (7K MWCO) or dialysis to remove excess

reagent.

Analysis: Proceed to Tryptic Digestion and LC-MS/MS.
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Figure 2: Optimized workflow for DAPA labeling and MS analysis.

Statistical Analysis Framework
Analyzing data from DAPA experiments requires specific statistical treatments due to the

continuous nature of labeling efficiency and the potential for technical variance in MS

intensities.
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A. Data Normalization
Raw MS intensity data (

) for modified (

) and unmodified (

) peptides must be normalized to account for ionization differences.

Metric: Occupancy Rate (

).

Where

is a Correction Factor determined by analyzing a 1:1 mix of synthetic standard peptides (if
available). If not, assume

but acknowledge the bias.

B. Hypothesis Testing
Do not use a standard T-test for Occupancy Rates (which are bounded 0-1).

Recommended Test:Beta Regression or Logit-transformed T-test.

Transform data:

Perform Welch’s T-test on

comparing Control vs. Treated or Timepoint A vs. B.

C. Error Modeling (The "Volcano Plot" Approach)
When comparing DAPA labeling across different conditions (e.g., pH 8.0 vs pH 9.0), visualize

data using a Volcano Plot:

X-axis:

Y-axis:
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Thresholds: Significance at

(or FDR adjusted

) and Fold Change

.

D. Handling Missing Values
In MS data, a missing value for

usually means "below limit of detection" (low efficiency), not random missingness.

Imputation: Impute missing values with a random draw from a normal distribution centered at

the noise floor (e.g., 1% of lowest valid intensity) to allow statistical testing without inflating

false positives.
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Figure 3: Decision tree for statistical processing of DAPA occupancy data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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